Cas no 2703134-50-1 (4,7-dibromo-5-nitro-1H-1,3-benzodiazole)
2703134-50-1 structure
Product Name:4,7-dibromo-5-nitro-1H-1,3-benzodiazole
CAS No:2703134-50-1
MF:C7H3Br2N3O2
MW:320.925619363785
CID:6191427
PubChem ID:165437952
Update Time:2024-01-06
4,7-dibromo-5-nitro-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 2703134-50-1
- EN300-37417731
- 4,7-dibromo-5-nitro-1H-1,3-benzodiazole
-
- Inchi: 1S/C7H3Br2N3O2/c8-3-1-4(12(13)14)5(9)7-6(3)10-2-11-7/h1-2H,(H,10,11)
- InChI Key: ADCXKWUZFYCYIW-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C2=C1NC=N2)Br)[N+](=O)[O-]
Computed Properties
- Exact Mass: 320.85715g/mol
- Monoisotopic Mass: 318.85920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.5Ų
4,7-dibromo-5-nitro-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37417731-1.0g |
4,7-dibromo-5-nitro-1H-1,3-benzodiazole |
2703134-50-1 | 1g |
$0.0 | 2023-06-07 |
4,7-dibromo-5-nitro-1H-1,3-benzodiazole Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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